Cas no 1428946-52-4 (Methylene Calcitriol)

• Product Name: Methylene Calcitriol
• CAS No: 1428946-52-4
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 4761589
• PubChem ID: 89472487
• Update Time: 2025-07-15

Methylene Calcitriol Chemical and Physical Properties

Names and Identifiers

• methylene calcitriol
• 1,3-Cyclohexanediol, 2,4-bis(methylene)-5-[(2E)-2-[(1R,3aS,7aR)-octahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7a-methyl-4H-inden-4-ylidene]ethylidene]-, (1R,3R,5Z)-
• Calcitriol Impurity 38
• Methylene Calcitriol

• Inchi： 1S/C28H44O3/c1-18(9-7-15-27(4,5)31)23-13-14-24-21(10-8-16-28(23,24)6)11-12-22-17-25(29)20(3)26(30)19(22)2/h11-12,18,23-26,29-31H,2-3,7-10,13-17H2,1,4-6H3/b21-11+,22-12-/t18-,23-,24+,25-,26-,28-/m1/s1
• InChI Key： ZEVBNQULIOXDBE-OSVJTVDTSA-N
• SMILES： [C@@H]1(O)C/C(=C/C=C2\CCC[C@@]3(C)[C@@]\2([H])CC[C@@H]3[C@H](C)CCCC(O)(C)C)/C(=C)[C@@H](O)C1=C

Computed Properties

• Exact Mass: 428.32904526g/mol
• Monoisotopic Mass: 428.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 60.7Ų

Methylene Calcitriol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Methylene Calcitriol

Methylene Calcitriol (CAS No. 1428946-52-4): A Comprehensive Overview of Its Applications and Recent Research Findings

Methylene Calcitriol, chemically designated as 1α,25-dihydroxy-2-methylene-1,25-dihydroxyvitamin D3, is a synthetic analog of vitamin D3 with significant implications in the field of pharmaceuticals and biochemical research. Its unique structural configuration, characterized by a methylene bridge at the C2 position, distinguishes it from other vitamin D metabolites and confers distinct pharmacological properties. This compound, identified by the CAS number 1428946-52-4, has garnered considerable attention due to its potent biological activity and therapeutic potential.

The synthesis of Methylene Calcitriol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the methylene group at the C2 position is a critical step, as it modulates the compound's binding affinity to vitamin D receptors (VDRs) and enhances its metabolic stability. This structural feature has been extensively studied to optimize its therapeutic efficacy while minimizing potential side effects.

One of the most notable applications of Methylene Calcitriol is in the management of bone disorders. Unlike its parent compound, vitamin D3, Methylene Calcitriol exhibits a higher affinity for VDRs, leading to more pronounced effects on calcium and phosphate homeostasis. Clinical studies have demonstrated its efficacy in treating conditions such as osteoporosis, renal osteodystrophy, and secondary hyperparathyroidism. The enhanced potency of Methylene Calcitriol allows for lower dosages, reducing the risk of hypercalcemia and other systemic adverse effects associated with traditional vitamin D analogs.

Recent research has also explored the potential of Methylene Calcitriol in immunomodulatory therapies. Studies indicate that this compound can modulate immune responses by interacting with VDRs expressed on various immune cells, including T lymphocytes and macrophages. This property has opened new avenues for investigating its role in autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Preliminary findings suggest that Methylene Calcitriol may help suppress pro-inflammatory cytokine production while promoting regulatory T cell activity, thereby contributing to disease amelioration.

The pharmacokinetic profile of Methylene Calcitriol has been another area of intense investigation. Unlike natural vitamin D metabolites, which have relatively short half-lives, Methylene Calcitriol demonstrates improved bioavailability and prolonged circulation time. This characteristic allows for less frequent dosing, enhancing patient compliance. Additionally, studies have shown that the compound undergoes minimal metabolism by cytochrome P450 enzymes, reducing the potential for drug-drug interactions.

In oncology research, Methylene Calcitriol has shown promise as an adjunct therapy for certain types of cancer. Its ability to induce differentiation in cancer cells and inhibit proliferation has been observed in preclinical models. Furthermore, its anti-proliferative effects are thought to be mediated through VDR activation, which leads to the upregulation of genes involved in cell cycle arrest and apoptosis. While further clinical trials are needed to confirm these findings, Methylene Calcitriol represents a promising candidate for developing novel anti-cancer strategies.

The development of novel delivery systems for Methylene Calcitriol has also been a focus of recent research. Liposomal formulations and nanoencapsulation techniques have been explored to enhance drug delivery efficiency and target specificity. These advanced delivery methods aim to improve therapeutic outcomes by ensuring sustained release and targeted action at disease sites.

Regulatory considerations play a crucial role in the commercialization of Methylene Calcitriol. Given its potent biological activity, stringent safety evaluations are required to establish appropriate dosage regimens and monitor for adverse effects. Collaborative efforts between pharmaceutical companies and regulatory agencies are essential to ensure that this compound meets rigorous standards for safety and efficacy before it becomes available for clinical use.

Future directions in Methylene Calcitriol research include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Emerging evidence suggests that vitamin D metabolites may influence neuroinflammation and neuronal survival pathways, making compounds like Methylene Calcitriol attractive candidates for neuroprotective therapies.

In conclusion, Methylene Calcitriol (CAS No. 1428946-52-4) is a versatile compound with significant therapeutic potential across multiple medical disciplines. Its unique structural features contribute to enhanced biological activity compared to natural vitamin D metabolites, making it a valuable tool in managing bone disorders, modulating immune responses, and potentially addressing cancer and neurological conditions. Ongoing research continues to uncover new applications for this compound, paving the way for innovative treatments in the future.